Cas no 1810070-26-8 (5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride)

• Product Name: 5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride
• CAS No: 1810070-26-8
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• MDL: MFCD29037465
• CID: 4618472
• PubChem ID: 91933808
• Update Time: 2025-06-14

5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethoxy)isoindoline hydrochloride
• 5-(Trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride
• 5-(Trifluoromethoxy)-2,3-dihydro-1H-isoindole HCl
• SB13118
• P16101
• 5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole;hydrochloride
• 1H-Isoindole, 2,3-dihydro-5-(trifluoromethoxy)-, hydrochloride (1:1)
• AS-53121
• AKOS025396305
• CS-0050744
• 1810070-26-8
• 5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride

• MDL： MFCD29037465
• Inchi： 1S/C9H8F3NO.ClH/c10-9(11,12)14-8-2-1-6-4-13-5-7(6)3-8;/h1-3,13H,4-5H2;1H
• InChI Key： RMGPTDQFDTURME-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC2CNCC=2C=1)(F)F

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride

Comprehensive Overview of 5-(Trifluoromethoxy)-2,3-dihydro-1H-isoindole Hydrochloride (CAS No. 1810070-26-8)

5-(Trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride (CAS No. 1810070-26-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the trifluoromethoxy group and the isoindole scaffold makes it a valuable intermediate for drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and modulators of protein-protein interactions.

In recent years, the demand for fluorinated compounds like 5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride has surged, driven by their enhanced metabolic stability and membrane permeability. This aligns with the growing interest in precision medicine and targeted therapies, where such compounds play a pivotal role. The hydrochloride salt form further improves solubility, a critical factor in formulation development. Industry trends show a rising focus on heterocyclic chemistry, with this compound being a prime example of innovation in medicinal chemistry.

The synthesis of CAS 1810070-26-8 typically involves multi-step organic reactions, including cyclization and functional group transformations. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, essential for reproducible research outcomes. Its molecular weight (C9H9ClF3NO) and structural formula are frequently queried in scientific databases, reflecting its relevance in academic and industrial settings. Stability studies under various pH conditions are often conducted to assess its suitability for drug delivery systems.

Emerging applications of this compound include its use in catalysis and material science, where its electron-withdrawing properties are exploited. Environmental considerations are also paramount; researchers evaluate its biodegradability and eco-toxicity to align with green chemistry principles. The compound’s patent landscape reveals active intellectual property development, particularly in central nervous system (CNS) drug candidates.

For laboratories handling 5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole hydrochloride, proper storage at controlled temperatures (-20°C) is recommended to maintain integrity. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under current regulations. Its cost-effectiveness and commercial availability make it accessible for high-throughput screening campaigns.

Future directions may explore its utility in bioconjugation or as a fluorescence probe, leveraging its aromatic system. Collaborative studies between chemists and biologists are expected to unlock further therapeutic potentials, addressing unmet medical needs in areas like neurodegeneration and inflammatory diseases.